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Compound of Interest

Compound Name: Acdpp

Cat. No.: B1257669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ACDPP hydrochloride is a potent and specific antagonist of the metabotropic glutamate

receptor 5 (mGluR5).[1][2] As a crucial tool in neuroscience and drug discovery, its accurate

and consistent preparation in solution is paramount for reproducible experimental outcomes.

These application notes provide a detailed protocol for the preparation, storage, and handling

of ACDPP stock solutions, ensuring optimal performance in various research applications.

ACDPP's IUPAC name is 3-Amino-6-chloro-5-(dimethylamino)-N-(pyridin-3-yl)pyrazine-2-

carboxamide Hydrochloride.[3][4]
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Property Value Reference

CAS Number 37804-11-8 [3]

Molecular Formula C₁₂H₁₄Cl₂N₆O

Molecular Weight 329.19 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Recommended Storage Conditions

Form
Short-Term
Storage

Long-Term
Storage

Shelf Life (if
stored
properly)

Reference

Solid Powder
0 - 4°C (days to

weeks)

-20°C (months to

years)
>2 years

Stock Solution in

DMSO

0 - 4°C (days to

weeks)

-20°C (months)

or -80°C (up to 6

months)

1-6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM ACDPP Stock
Solution in DMSO
This protocol outlines the preparation of 1 mL of a 10 mM stock solution of ACDPP in dimethyl

sulfoxide (DMSO).

Materials:

ACDPP hydrochloride powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of ACDPP: To prepare 1 mL of a 10 mM stock solution, the

required mass of ACDPP hydrochloride (MW: 329.19 g/mol ) is calculated as follows: Mass

(g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10

mmol/L x 0.001 L x 329.19 g/mol x 1000 mg/g = 3.29 mg

Weigh the ACDPP powder:

Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh out approximately 3.29 mg of ACDPP hydrochloride powder and add it to

the tared tube. Record the exact weight.

Dissolve the ACDPP in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed

ACDPP.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can aid

dissolution if necessary.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.
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For long-term storage, place the aliquots at -80°C. For short-term storage, -20°C is

sufficient.

Protocol 2: Preparation of Working Solutions
Working solutions are typically prepared by diluting the high-concentration stock solution in an

appropriate aqueous buffer or cell culture medium.

Important Considerations:

The final concentration of DMSO in the experimental system should be kept low (typically ≤

0.1% v/v) to avoid solvent-induced artifacts.

A vehicle control (the same buffer or medium with an equivalent concentration of DMSO)

must be included in all experiments.

Example: Preparation of a 10 µM working solution in cell culture medium:

Thaw a single aliquot of the 10 mM ACDPP stock solution at room temperature.

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL

of pre-warmed cell culture medium.

Mix thoroughly by gentle pipetting or inversion before adding to the cells.
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Stock Solution Preparation Workflow
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Precise Mass

3. Vortex to Dissolve

Calculated Volume

4. Aliquot into Single-Use Tubes

Ensure Clarity

5. Store at -80°C

Avoid Freeze-Thaw

Click to download full resolution via product page

Caption: Workflow for the preparation of an ACDPP stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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